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Compound of Interest

Compound Name: Suberanilic Acid

Cat. No.: B029135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sulfanilic acid, a versatile organic
compound widely used as a building block in the synthesis of pharmaceuticals, dyes, and other
specialty chemicals. This document outlines its key safety information, proper handling and

storage procedures, and toxicological profile to ensure its safe and effective use in a laboratory
and manufacturing setting.

Chemical and Physical Properties

Sulfanilic acid (4-aminobenzenesulfonic acid) is an off-white, crystalline solid.[1] It exists as a

zwitterion, which contributes to its high melting point and low solubility in many organic
solvents.[1]
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Property Value Reference
CAS Number 121-57-3 [2]
Molecular Formula CeéH7NOsS [1]
Molecular Weight 173.19 g/mol [1]

Melting Point 288 °C (decomposes) [11[3]
Density 1.49 g/cm3 [1][3]
Solubility in Water 12.51 g/L [1]

pKa 3.23 [1]

Safety and Hazard Information

Sulfanilic acid is classified as a hazardous substance and requires careful handling to minimize
risk.[4][5]

SHS H | Classificati

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]
[6]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2][6]

. o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[2][6]

This table is a summary of the most common GHS classifications. Always refer to the specific
Safety Data Sheet (SDS) from your supplier for the most accurate and up-to-date information.

Toxicological Data
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Test Species Route Value Reference
LD50 Rat Oral 12300 mg/kg [416171
LD50 Rat Dermal > 2000 mg/kg [71[81[9]
NOAEL (90 1000 mg/kg

Rat Oral ) 9]
days) bodyweight

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of personnel working
with sulfanilic acid.

Personal Protective Equipment (PPE)

Always wear appropriate personal protective equipment when handling sulfanilic acid.[5] This
includes:

o Eye Protection: Chemical safety goggles or a face shield.[5]

o Skin Protection: Protective gloves (nitrile rubber is a suitable option) and a lab coat or other
protective clothing.[2][5]

» Respiratory Protection: In dusty conditions, use a NIOSH-approved respirator with a
particulate filter.[3][5]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[4][5]

e Avoid generating dust during handling.[4]
» Wash hands thoroughly with soap and water after handling.[2][4]

» Do not eat, drink, or smoke in areas where sulfanilic acid is handled or stored.[2][4]

Storage
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][5]

» Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

» Containers should be clearly labeled.[4]

Safe Handling Workflow
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Safe Handling Workflow for Sulfanilic Acid
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;
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:
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Caption: A logical workflow for the safe handling of sulfanilic acid.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b029135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release and First Aid Measures
Accidental Release

In case of a spill:
e Minor Spills:
o Avoid breathing dust.[4]
o Wear appropriate PPE.[4]
o Sweep up the spilled material and place it in a sealed container for disposal.[4]
o Clean the spill area with water.[4]
» Major Spills:
o Evacuate the area.[10]
o Alert emergency services.[4]

o Prevent the spill from entering drains or waterways.[4]

First Aid

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Seek medical attention.[5]

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation or a rash occurs, seek medical attention.[5]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[5]

Experimental Protocols
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Sulfanilic acid is commonly synthesized via the sulfonation of aniline. Below are two
representative protocols.

Conventional Synthesis of Sulfanilic Acid

This method involves the thermal rearrangement of aniline sulfate.[11]

Materials:

Aniline (10 mL)

Concentrated sulfuric acid (20 mL)[12]

10% Fuming sulfuric acid (optional, for improved yield)[12]

Cold water

Boiling water for recrystallization

Procedure:

In a 150 mL conical flask, carefully add 20 mL of concentrated sulfuric acid to 10 mL of
aniline while shaking and cooling the mixture in an ice bath.[12]

o Heat the resulting aniline hydrogen sulfate in an oil bath at 180-190 °C for one hour.[12]

 Allow the reaction mixture to cool and then carefully pour it into approximately 200 mL of cold
water with continuous stirring.[12]

» Let the mixture stand for about 5 minutes to allow the crude sulfanilic acid to precipitate.[12]

 Filter the crude product.

Recrystallize the crude sulfanilic acid from boiling water to purify it.[12]

Microwave-Assisted Synthesis of Sulfanilic Acid

This "green chemistry" approach significantly reduces reaction time.[11][13]
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Materials:

e Aniline (0.10 g)[13]

o Concentrated sulfuric acid (0.20 g)[13]

e Porcelain crucible

¢ Microwave oven

Procedure:

Weigh 0.10 g of aniline and add 0.20 g of concentrated sulfuric acid into a porcelain crucible.
[13]

Cover the crucible with a watch glass and place it in the center of the microwave oven's
rotating plate.[13]

Heat the reaction mixture at half power (e.g., 350 W) for 2-4 minutes.[13]

After heating, carefully remove the crucible and cool it in an ice bath for about 5 minutes.[13]

The product can then be isolated and purified.

Experimental Workflow for Conventional Synthesis
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Conventional Synthesis of Sulfanilic Acid
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Caption: A workflow for the conventional synthesis of sulfanilic acid.
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Disposal Considerations

Dispose of sulfanilic acid and its containers in accordance with local, state, and federal
regulations.[4] Waste materials should be sent to an approved waste disposal plant.[5]

This guide is intended for informational purposes and should not be a substitute for a thorough
review of the Safety Data Sheet provided by the supplier and adherence to all established
laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029135#safety-handling-and-msds-for-suberanilic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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